7-Phenylheptan-1-ol
Cat. No. B1581362
Key on ui cas rn:
3208-25-1
M. Wt: 192.3 g/mol
InChI Key: UXMUSYTXSNVRMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09353075B2
Procedure details
Under nitrogen atmosphere, at 0° C., to a stirring mixture of LiAlH4 (0.51 g, 13.57 mmol) in dry Et2O (35 mL), 7-phenylheptanoic acid (0.7 g, 3.39 mmol) in dry Et2O (5 mL) was dropwise added. The mixture was left to react at rt for 4 h, then at 0° C. H2O (0.51 mL), 3M KOH solution (0.51 mL) and H2O (1.70 mL) were very slowly added. The mixture was stirred for 1 h at 0° C., filtered to remove the solid residue, and the organic phase dried over Na2SO4. The organic solution was again filtered and concentrated to dryness affording the title compound (0.586 g, 90%) as a colorless oil. 1H NMR (CDCl3): δ 1.17-1.27 (m, 1H), 1.34-1.43 (m, 6H), 1.53-1.71 (m, 4H), 2.59-2.67 (m, 2H), 3.66 (t, J=6.5 Hz, 2H), 7.16-7.23 (m, 3H), 7.26-7.34 (m, 2H).
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].[C:7]1([CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][C:19](O)=[O:20])[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.O.[OH-].[K+]>CCOCC>[C:7]1([CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][OH:20])[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1 |f:0.1.2.3.4.5,8.9|
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Inputs
Step One
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Name
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|
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Quantity
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0.51 g
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Type
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reactant
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Smiles
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[H-].[H-].[H-].[H-].[Li+].[Al+3]
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Name
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|
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Quantity
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0.7 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CCCCCCC(=O)O
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Name
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|
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Quantity
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35 mL
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Type
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solvent
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Smiles
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CCOCC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 1 h at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was dropwise added
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WAIT
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Type
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WAIT
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Details
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The mixture was left
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CUSTOM
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Type
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CUSTOM
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Details
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to react at rt for 4 h
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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Details
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at 0° C
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the solid residue
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic phase dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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The organic solution was again filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC=C1)CCCCCCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.586 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
